Cas no 1864059-28-8 (1-cyclobutyl-1-(thiophen-2-yl)methanamine hydrochloride)

• Product Name: 1-cyclobutyl-1-(thiophen-2-yl)methanamine hydrochloride
• CAS No: 1864059-28-8
• MF: C₉H₁₄ClNS
• MW: 203.7321600914
• CID: 5719731
• PubChem ID: 86263196
• Update Time: 2025-07-23

1-cyclobutyl-1-(thiophen-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-240493
• cyclobutyl(thiophen-2-yl)methanamine;hydrochloride
• AKOS026747874
• F2167-2260
• cyclobutyl(thiophen-2-yl)methanamine hydrochloride
• 1864059-28-8
• 1-cyclobutyl-1-(thiophen-2-yl)methanamine hydrochloride

• Inchi： 1S/C9H13NS.ClH/c10-9(7-3-1-4-7)8-5-2-6-11-8;/h2,5-7,9H,1,3-4,10H2;1H
• InChI Key： LRZWEVRXBAALFF-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C(C1CCC1)N

Computed Properties

• Exact Mass: 203.0535483g/mol
• Monoisotopic Mass: 203.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-cyclobutyl-1-(thiophen-2-yl)methanamine hydrochloride

Introduction to 1-cyclobutyl-1-(thiophen-2-yl)methanamine hydrochloride (CAS No. 1864059-28-8)

1-cyclobutyl-1-(thiophen-2-yl)methanamine hydrochloride (CAS No. 1864059-28-8) is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclobutyl and thiophene moieties, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery pipelines.

The molecular framework of 1-cyclobutyl-1-(thiophen-2-yl)methanamine hydrochloride consists of a cyclobutyl ring linked to a thiophene ring through a methanamine group, with the hydrochloride counterion stabilizing the molecule. This structural configuration endows the compound with distinct electronic and steric properties, which are critical for its interaction with biological targets. The presence of the thiophene ring, a well-known pharmacophore in medicinal chemistry, suggests potential binding affinities with enzymes and receptors involved in various disease pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-cyclobutyl-1-(thiophen-2-yl)methanamine hydrochloride with high precision. Molecular docking studies have revealed that this compound may exhibit inhibitory activity against several key enzymes implicated in inflammation and cancer progression. The cyclobutyl group, known for its rigid conformation, could stabilize the transition state of enzymatic reactions, thereby enhancing the compound's efficacy as an inhibitor.

In parallel, experimental investigations have begun to explore the pharmacological profile of 1-cyclobutyl-1-(thiophen-2-yl)methanamine hydrochloride. Initial in vitro assays have demonstrated promising results in terms of anti-inflammatory and anti-proliferative activities. These findings align with the structural predictions and highlight the compound's potential as a lead molecule for developing novel therapeutic agents. The ability to modulate key biological pathways makes this compound an attractive candidate for further optimization and clinical evaluation.

The synthesis of 1-cyclobutyl-1-(thiophen-2-yl)methanamine hydrochloride involves multi-step organic transformations, including cyclization reactions and functional group interconversions. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for pharmaceutical applications. The development of efficient synthetic routes not only facilitates large-scale production but also allows for structural modifications to enhance pharmacological properties.

One of the most compelling aspects of 1-cyclobutyl-1-(thiophen-2-yl)methanamine hydrochloride is its versatility in drug design. The combination of cyclobutyl and thiophene moieties provides a scaffold that can be readily modified to explore different biological activities. For instance, introducing additional substituents on the thiophene ring could alter electronic distributions, thereby tuning receptor binding affinities. Such flexibility is crucial for optimizing drug candidates for specific therapeutic indications.

As research in this area progresses, 1-cyclobutyl-1-(thiophen-2-yl)methanamine hydrochloride is expected to play a pivotal role in addressing unmet medical needs. Its unique chemical profile positions it as a promising candidate for further development into novel therapeutics targeting conditions such as cancer, inflammation, and neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these early findings into tangible clinical benefits.

The growing interest in heterocyclic compounds like 1-cyclobutyl-1-(thiophen-2-yl)methanamine hydrochloride underscores their significance in modern drug discovery. These molecules often exhibit superior pharmacological properties compared to their acyclic counterparts due to their ability to engage with biological targets in multiple ways. The integration of computational modeling with experimental validation has accelerated the discovery process, enabling researchers to identify promising candidates more efficiently.

In conclusion, 1-cyclobutyl-1-(thiophen-2-y l)methanamine hydrochloride (CAS No. 1864059 28 8) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Further research is warranted to fully elucidate its pharmacological profile and explore its translational potential into clinical therapies. The continued exploration of this compound will contribute valuable insights into drug design principles and expand our arsenal against various diseases.